Cas no 924-53-8 (Acetic acid, oxo-, 1-methylethyl ester)

• Product Name: Acetic acid, oxo-, 1-methylethyl ester
• CAS No: 924-53-8
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 753217
• PubChem ID: 10920483
• Update Time: 2025-04-19

Acetic acid, oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, oxo-, 1-methylethyl ester
• propan-2-yl 2-oxoacetate
• KIFFSTLDKYVBBI-UHFFFAOYSA-N
• DTXSID50448271
• ISOPROPYL 2-OXOACETATE
• ISOPROPYL2-OXOACETATE
• SCHEMBL1089272
• isopropyl glyoxylate
• 924-53-8
• AKOS017515551

• Inchi： 1S/C5H8O3/c1-4(2)8-5(7)3-6/h3-4H,1-2H3
• InChI Key： KIFFSTLDKYVBBI-UHFFFAOYSA-N
• SMILES： O(C(C=O)=O)C(C)C

Computed Properties

• Exact Mass: 116.047344113g/mol
• Monoisotopic Mass: 116.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters